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Compound of Interest

Tert-butyl 2,4-dioxopyrrolidine-1-
Compound Name:
carboxylate

Cat. No.: B188780

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available literature on tert-butyl
2,4-dioxopyrrolidine-1-carboxylate, a key heterocyclic building block in medicinal chemistry.
This document details its physicochemical properties, a proposed synthetic protocol based on
established methodologies for analogous compounds, and an overview of the biological
significance of the broader class of pyrrolidine-2,4-dione derivatives.

Physicochemical Properties

tert-Butyl 2,4-dioxopyrrolidine-1-carboxylate is a stable, solid compound at room
temperature. Its Boc-protected nitrogen makes it an ideal intermediate for further chemical
modifications. Key quantitative data and properties are summarized in the table below.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b188780?utm_src=pdf-interest
https://www.benchchem.com/product/b188780?utm_src=pdf-body
https://www.benchchem.com/product/b188780?utm_src=pdf-body
https://www.benchchem.com/product/b188780?utm_src=pdf-body
https://www.angenechemical.com/productshow/AGN-PC-0N7VCO.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 182352-59-6 [1]
Molecular Formula CoH13NOa4 [1]
Molecular Weight 199.21 g/mol [1]
Appearance White to yellow solid

Storage Temperature

2-8°C, sealed in dry conditions

Purity Typically 295%

Topological Polar Surface Area  63.7 A2 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)(;untg p 4 s
Rotatable Bond Count 2 [1]

Proposed Synthesis

A detailed experimental protocol for the synthesis of tert-butyl 2,4-dioxopyrrolidine-1-
carboxylate is not explicitly available in the current body of peer-reviewed literature. However,
a highly analogous procedure for the synthesis of its six-membered ring counterpart, tert-butyl
2,4-dioxopiperidine-1-carboxylate, has been reported. This established method involves the
condensation of a Boc-protected amino acid with Meldrum's acid.

By analogy, a plausible and efficient synthetic route to tert-butyl 2,4-dioxopyrrolidine-1-
carboxylate is proposed, starting from N-Boc-glycine. This proposed workflow is outlined
below.
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Proposed synthetic workflow for tert-butyl 2,4-dioxopyrrolidine-1-carboxylate.
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Detailed Experimental Protocol (Proposed)

This protocol is adapted from the reported synthesis of tert-butyl 2,4-dioxopiperidine-1-
carboxylate.

Materials:

» N-Boc-glycine

e Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione)
o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
e 4-Dimethylaminopyridine (DMAP)

e Anhydrous Dichloromethane (CH2Cl2)

o Ethyl Acetate (EtOAC)

e 5% aqueous Potassium Bisulfate (KHSOa4)

Anhydrous Sodium Sulfate (Na2S0a4)
Procedure:

e Coupling Reaction: To a solution of N-Boc-glycine (1.0 eq.), Meldrum's acid (1.1 eq.), and
DMAP (1.5 eq.) in anhydrous CH2Clz at 0°C under a nitrogen atmosphere, add EDC (1.2

eq.).

o Reaction Progression: Allow the resulting solution to warm to room temperature and stir
overnight.

e Aqueous Workup: Wash the reaction mixture with 5% aqueous KHSOa. Separate the organic
layer, dry it over anhydrous Naz2SOa4, filter, and evaporate the solvent under reduced
pressure.

o Cyclization: Dissolve the crude intermediate in EtOAc and reflux for 4 hours.
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« |solation and Purification: Reduce the solvent volume under vacuum and allow the solution
to crystallize at 4°C overnight. Filter the solid product and wash with cold EtOAc to afford
tert-butyl 2,4-dioxopyrrolidine-1-carboxylate.

Biological Activity and Applications of the
Pyrrolidine-2,4-dione Core

While tert-butyl 2,4-dioxopyrrolidine-1-carboxylate is primarily a synthetic intermediate, the
pyrrolidine-2,4-dione core is a recognized pharmacophore present in a variety of biologically
active molecules.[2][3] This scaffold is found in natural tetramic acids and has been exploited
for the development of compounds with a range of therapeutic and agricultural applications.[2]

Derivatives of pyrrolidine-2,4-dione have demonstrated significant activity in several areas:

« Insecticidal Activity: Certain derivatives have shown potent larvicidal effects against mosquito
species like Culex quinquefasciatus.[2][3] The presence of an amide group on the
pyrrolidine-2,4-dione moiety appears to be important for this activity.[2]

» Antifungal Activity: The pyrrolidine-2,4-dione scaffold is a core component of compounds with
fungicidal properties against various plant pathogens.[2][4]

» Antibacterial Activity: The structural motif has been incorporated into molecules with
antibacterial properties.[3]

o Herbicidal Activity: Some 3-(a-hydroxy-benzylidene)pyrrolidine-2,4-dione derivatives have
been reported to have high herbicidal efficiency.[2]

o Other Therapeutic Areas: The pyrrolidine-2,4-dione core is also found in compounds
investigated as antitumor and antiviral agents.[2]

The diverse biological activities of pyrrolidine-2,4-dione derivatives are often achieved through
substitution at the 3-position of the heterocyclic ring.[2]
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Biological applications of the pyrrolidine-2,4-dione scaffold.

Conclusion

tert-Butyl 2,4-dioxopyrrolidine-1-carboxylate is a valuable building block for the synthesis of
more complex molecules, particularly those containing the biologically significant pyrrolidine-
2,4-dione core. While a dedicated synthetic procedure for this specific compound is not readily
available in the literature, a reliable protocol can be proposed based on established methods
for analogous structures. The diverse biological activities of pyrrolidine-2,4-dione derivatives
underscore the importance of this scaffold in drug discovery and agrochemical research,
making tert-butyl 2,4-dioxopyrrolidine-1-carboxylate a key intermediate for further
exploration in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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